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Compound of Interest

Compound Name: Di-tert-butyl oxalate

Cat. No.: B1345461 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Di-tert-butyl oxalate. It is intended for researchers,

scientists, and professionals in drug development to ensure safe laboratory practices.

Chemical and Physical Properties
Di-tert-butyl oxalate is an ester used in organic synthesis.[1] While some sources may

describe it as a colorless liquid, its melting point indicates it is a solid at standard room

temperature.[2][3] It is soluble in organic solvents like ethanol and dimethylformamide but has

low solubility in water.[2]

Property Value

Molecular Formula C₁₀H₁₈O₄[4]

Molecular Weight 202.25 g/mol [4]

CAS Number 691-64-5[4]

Melting Point 69-72 °C[3]

Storage Temperature 2-8°C[3]
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Di-tert-butyl oxalate is classified as causing skin and serious eye irritation.[3][5] Adherence to

proper PPE protocols is mandatory to minimize exposure.

Hazard Statement Description

H315 Causes skin irritation[3][5]

H319 Causes serious eye irritation[3][5]

The following table summarizes the recommended PPE for handling Di-tert-butyl oxalate.

Area of Protection Required PPE
Specifications and
Remarks

Eye/Face Protection
Safety glasses with side-

shields or goggles

Must conform to EN166 (EU)

or NIOSH (US) approved

standards.[4]

Skin Protection
Chemical-resistant gloves

(e.g., Nitrile rubber)

Gloves must be inspected

before use. Use proper glove

removal technique to avoid

skin contact.[4]

Laboratory coat
To protect against splashes

and spills.

Respiratory Protection

N95 (US) or type ABEK-P2

(EU EN 143) respirator

cartridges

Use in areas with inadequate

ventilation or where dust

formation is likely.[3][4]

Operational Plan for Safe Handling and Disposal
A systematic approach to handling and disposal is crucial for laboratory safety.

3.1. Handling Procedures

Preparation: Work in a well-ventilated area, preferably under a chemical fume hood.[4]

Ensure an eyewash station and safety shower are readily accessible.
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Personal Hygiene: Wash hands thoroughly after handling.[4] Do not eat, drink, or smoke in

the laboratory.

Handling: Avoid contact with skin and eyes.[4] Avoid the formation of dust and aerosols.[4]

3.2. Storage

Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]

Recommended storage temperature is between 2-8°C.[7]

3.3. Spill Cleanup

Evacuate: Evacuate personnel from the immediate area.

Ventilate: Ensure adequate ventilation.

Containment: Use personal protective equipment.[4] Pick up and arrange disposal without

creating dust.[4] Sweep up the spilled material and place it in a suitable, closed container for

disposal.[4]

Decontamination: Clean the spill area thoroughly.

3.4. Disposal Plan

Waste Collection: Collect all waste material, including contaminated PPE, in a clearly labeled

and sealed container.

Disposal Route: Dispose of the chemical waste through an approved hazardous waste

disposal facility.[6] Do not dispose of it down the drain or in regular trash.[4] Contaminated

packaging should be disposed of as unused product.[4]

Emergency and First Aid Procedures
Immediate and appropriate first aid is crucial in the event of accidental exposure.
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Exposure Route First Aid Measures

Eye Contact

Rinse cautiously with water for several minutes.

[4] Remove contact lenses, if present and easy

to do. Continue rinsing for at least 15 minutes

and consult a physician.[4]

Skin Contact
Wash off with soap and plenty of water.[4] If skin

irritation occurs, get medical advice/attention.[6]

Inhalation

Move the person into fresh air.[4] If not

breathing, give artificial respiration.[4] Consult a

physician.[4]

Ingestion

Rinse mouth with water.[4] Never give anything

by mouth to an unconscious person.[4] Consult

a physician.[4]

Fire Safety
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4]

Firefighting PPE: Wear a self-contained breathing apparatus for firefighting if necessary.[4]

Hazardous Decomposition Products: Carbon oxides may be formed under fire conditions.[4]

Workflow for Safe Handling and Disposal of Di-tert-
butyl Oxalate
The following diagram illustrates the logical workflow for the safe management of Di-tert-butyl
oxalate in a laboratory setting.
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Caption: Workflow for the safe handling and disposal of Di-tert-butyl oxalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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